4,4-Dimethyl-2-oxo-1-phenyl-3-pyrrolidinyl (dibenzylamino)(phenyl)acetate

• Molecular Formula: C34H34N2O3
• Molecular Weight: 518.6 g/mol
• IUPAC Name: (4,4-dimethyl-2-oxo-1-phenylpyrrolidin-3-yl) 2-(dibenzylamino)-2-phenylacetate
• InChI: InChI=1S/C34H34N2O3/c1-34(2)25-36(29-21-13-6-14-22-29)32(37)31(34)39-33(38)30(28-19-11-5-12-20-28)35(23-26-15-7-3-8-16-26)24-27-17-9-4-10-18-27/h3-22,30-31H,23-25H2,1-2H3
• InChI Key: MJDDMWDHQCUTHM-UHFFFAOYSA-N
• SMILES: CC1(CN(C(=O)C1OC(=O)C(C2=CC=CC=C2)N(CC3=CC=CC=C3)CC4=CC=CC=C4)C5=CC=CC=C5)C

Description

4,4-Dimethyl-2-oxo-1-phenyl-3-pyrrolidinyl (dibenzylamino)(phenyl)acetate, also known as DBAA, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. DBAA is a type of pyrrolidine derivative that exhibits interesting properties, making it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of 4,4-Dimethyl-2-oxo-1-phenyl-3-pyrrolidinyl (dibenzylamino)(phenyl)acetate is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters such as GABA and glutamate. This modulation leads to the suppression of abnormal electrical activity in the brain, which is associated with seizures and other neurological disorders.
Biochemical and Physiological Effects:
4,4-Dimethyl-2-oxo-1-phenyl-3-pyrrolidinyl (dibenzylamino)(phenyl)acetate has been shown to exhibit a range of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which is an inhibitory neurotransmitter that helps to regulate neuronal activity. It has also been shown to decrease the levels of glutamate, which is an excitatory neurotransmitter that is associated with seizures and other neurological disorders.

Advantages and Limitations for Lab Experiments

4,4-Dimethyl-2-oxo-1-phenyl-3-pyrrolidinyl (dibenzylamino)(phenyl)acetate has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and can be obtained in high yields. It also exhibits interesting properties that make it a promising candidate for drug development. However, one limitation is that its exact mechanism of action is not fully understood, which makes it difficult to predict its effects in vivo.

Future Directions

There are several future directions for research on 4,4-Dimethyl-2-oxo-1-phenyl-3-pyrrolidinyl (dibenzylamino)(phenyl)acetate. One area of interest is the development of more potent and selective 4,4-Dimethyl-2-oxo-1-phenyl-3-pyrrolidinyl (dibenzylamino)(phenyl)acetate analogs that can be used as anticonvulsant and analgesic agents. Another area of interest is the investigation of the potential neuroprotective effects of 4,4-Dimethyl-2-oxo-1-phenyl-3-pyrrolidinyl (dibenzylamino)(phenyl)acetate in various neurological disorders. Overall, 4,4-Dimethyl-2-oxo-1-phenyl-3-pyrrolidinyl (dibenzylamino)(phenyl)acetate has the potential to be a valuable tool in the development of new drugs for the treatment of neurological disorders.

Synthesis Methods

The synthesis of 4,4-Dimethyl-2-oxo-1-phenyl-3-pyrrolidinyl (dibenzylamino)(phenyl)acetate involves the reaction of dibenzylamine with phenylacetyl chloride in the presence of a base such as triethylamine. The resulting product is then reacted with pyrrolidine-2,3-dione in the presence of a catalyst such as p-toluenesulfonic acid to yield 4,4-Dimethyl-2-oxo-1-phenyl-3-pyrrolidinyl (dibenzylamino)(phenyl)acetate. The overall process is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

4,4-Dimethyl-2-oxo-1-phenyl-3-pyrrolidinyl (dibenzylamino)(phenyl)acetate has been studied extensively for its potential applications in the field of medicine. It has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory properties, making it a promising candidate for the treatment of various neurological disorders such as epilepsy and chronic pain.